Cas no 2548985-82-4 (4-Methoxy-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine)

• Product Name: 4-Methoxy-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
• CAS No: 2548985-82-4
• MF: C₁₅H₁₆F₃N₅O
• MW: 339.31565284729
• CID: 5310842
• PubChem ID: 154883430
• Update Time: 2025-05-26

4-Methoxy-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-6-[4-[5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]pyrimidine
• 2548985-82-4
• AKOS040710902
• 4-methoxy-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
• F6619-8015
• 4-Methoxy-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine

• Inchi： 1S/C15H16F3N5O/c1-24-14-8-13(20-10-21-14)23-6-4-22(5-7-23)12-3-2-11(9-19-12)15(16,17)18/h2-3,8-10H,4-7H2,1H3
• InChI Key： KQFVEKOYLCQDJR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1CCN(C2C=C(N=CN=2)OC)CC1)(F)F

Computed Properties

• Exact Mass: 339.13069464g/mol
• Monoisotopic Mass: 339.13069464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.335±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.1±50.0 °C(Predicted)
• pka: 6.19±0.26(Predicted)

Additional information on 4-Methoxy-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine

Research Briefing on 4-Methoxy-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine (CAS: 2548985-82-4)

In recent years, the compound 4-Methoxy-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine (CAS: 2548985-82-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound, characterized by its unique pyrimidine and piperazine scaffold, has been investigated for its role as a kinase inhibitor. Recent studies highlight its selective inhibition of specific kinase targets, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The trifluoromethyl group on the pyridine ring enhances its binding affinity and metabolic stability, making it a promising candidate for further development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthetic route for 4-Methoxy-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine, achieving a high yield and purity suitable for preclinical testing. The study emphasized the importance of the methoxy group in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability.

In vitro and in vivo evaluations have demonstrated the compound's efficacy in inhibiting tumor growth in xenograft models, particularly in cancers with dysregulated kinase signaling pathways. Notably, its low toxicity profile in healthy cells underscores its potential as a targeted therapeutic agent. Further research is underway to explore its combination with other chemotherapeutic agents to enhance its antitumor effects.

Despite these promising results, challenges remain in optimizing the compound's formulation for clinical use. Current efforts are focused on improving its delivery systems and reducing potential off-target effects. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate its transition from bench to bedside.

In conclusion, 4-Methoxy-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine represents a significant advancement in kinase inhibitor research. Its unique chemical structure and biological activity make it a valuable candidate for further investigation in the treatment of kinase-driven diseases. Continued research and development will be crucial to fully realize its therapeutic potential.